Cas no 64569-76-2 (2-Aminobutanoic acid--N-benzylthiourea (1/1))

• Product name: 2-Aminobutanoic acid--N-benzylthiourea (1/1)
• CAS No: 64569-76-2
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 2792323

2-Aminobutanoic acid--N-benzylthiourea (1/1) Chemical and Physical Properties

Names and Identifiers

• 2-Aminobutanoic acid--N-benzylthiourea (1/1)

• Inchi： 1S/C8H10N2S.C4H9NO2/c9-8(11)10-6-7-4-2-1-3-5-7;1-2-3(5)4(6)7/h1-5H,6H2,(H3,9,10,11);3H,2,5H2,1H3,(H,6,7)
• InChI Key： SOWRRKPXXDMCLT-UHFFFAOYSA-N
• SMILES： S=C(N)NCC1C=CC=CC=1.OC(C(CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 202
• Topological Polar Surface Area: 134